Cas no 1369895-37-3 (2-Isopropoxy-4-methoxy-1-nitrobenzene)

• Product Name: 2-Isopropoxy-4-methoxy-1-nitrobenzene
• CAS No: 1369895-37-3
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 2112908
• Update Time: 2025-05-20

2-Isopropoxy-4-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-isopropoxy-4-methoxy-1-nitrobenzene
• TWXGWRJVGWNOMS-UHFFFAOYSA-N
• 1-nitro-4-methoxy-2-(propan-2-yloxy)benzene
• Benzene, 4-methoxy-2-(1-methylethoxy)-1-nitro-
• 2-Isopropoxy-4-methoxy-1-nitrobenzene

• Inchi： 1S/C10H13NO4/c1-7(2)15-10-6-8(14-3)4-5-9(10)11(12)13/h4-7H,1-3H3
• InChI Key： TWXGWRJVGWNOMS-UHFFFAOYSA-N
• SMILES： O(C1C=C(C=CC=1[N+](=O)[O-])OC)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• XLogP3: 2.6
• Topological Polar Surface Area: 64.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 2-Isopropoxy-4-methoxy-1-nitrobenzene

2-Isopropoxy-4-methoxy-1-nitrobenzene: A Comprehensive Overview

2-Isopropoxy-4-methoxy-1-nitrobenzene, also known by its CAS number 1369895-37-3, is a highly specialized aromatic compound with significant applications in the field of organic chemistry. This compound is characterized by its unique substitution pattern, featuring an isopropoxy group at the 2-position, a methoxy group at the 4-position, and a nitro group at the 1-position of the benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable molecule in both academic research and industrial applications.

The synthesis of 2-isopropoxy-4-methoxy-1-nitrobenzene typically involves multi-step reactions, often starting from nitrobenzene derivatives. The introduction of the isopropoxy and methoxy groups requires careful control over reaction conditions to ensure regioselectivity and high yields. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and minimizing environmental impact. These improvements are particularly relevant in the context of increasing demand for this compound in pharmaceutical intermediates and agrochemicals.

One of the most notable features of 2-isopropoxy-4-methoxy-1-nitrobenzene is its role as an intermediate in the synthesis of bioactive molecules. Its nitro group can be reduced to an amino group, facilitating further functionalization. For instance, researchers have utilized this compound to develop novel anti-inflammatory agents with improved bioavailability. The presence of electron-donating methoxy and isopropoxy groups enhances the molecule's reactivity, making it an ideal substrate for various nucleophilic aromatic substitutions.

In terms of physical properties, 2-isopropoxy-4-methoxy-1-nitrobenzene exhibits a melting point of approximately 125°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in solution-phase reactions. Recent studies have also explored its stability under different pH conditions, revealing its resistance to hydrolysis, which is crucial for its application in aqueous environments.

The application of 2-isopropoxy-4-methoxy-1-nitrobenzene extends beyond pharmaceuticals. It has been employed as a precursor in the synthesis of advanced materials, including polyaromatic hydrocarbons (PAHs) used in electronics and optoelectronics. The compound's ability to undergo Diels-Alder reactions has been leveraged to create complex molecular frameworks with potential applications in nanotechnology.

From an environmental perspective, the ecological impact of 2-isopropoxy-4-methoxy-1-nitrobenzene has been a topic of recent research. Studies indicate that it biodegrades slowly under aerobic conditions, raising concerns about its persistence in natural ecosystems. Efforts are underway to develop greener synthesis pathways and recycling methods to mitigate these environmental risks.

In conclusion, 2-isopropoxy-4-methoxy-1-nitrobenzene, CAS number 1369895-37-3, stands as a versatile and valuable compound in modern chemistry. Its unique structure, coupled with advancements in synthetic methodologies and application development, positions it as a key player in diverse fields ranging from drug discovery to materials science. As research continues to uncover new potential uses and improve its production processes, this compound is poised to remain at the forefront of chemical innovation.